![molecular formula C13H24O2 B1587912 1-Ethylhexyl tiglate CAS No. 94133-92-3](/img/structure/B1587912.png)
1-Ethylhexyl tiglate
Overview
Description
1-Ethylhexyl tiglate, also known as 3-Octyl tiglate, is a chemical compound with the molecular formula C13H24O2 . It has an average mass of 212.329 Da and a monoisotopic mass of 212.177628 Da . It is also known by its IUPAC name, 1-Ethylhexyl (2E)-2-methyl-2-butenoate .
Molecular Structure Analysis
The linear formula of this compound is CH3CH=C(CH3)CO2CH(C2H5)(CH2)4CH3 . The structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together .Physical And Chemical Properties Analysis
This compound has a density of 0.882 g/mL at 25 °C (lit.) and a refractive index of n20/D 1.444 (lit.) . It is completely miscible with alcohol and diluted alcohol.Scientific Research Applications
Neurodevelopmental Impact of Phthalates
- A systematic review and meta-analysis examined the relationship between exposure to di‐(2‐ethylhexyl) phthalate (DEHP) and neurodevelopmental outcomes in children, indicating significant associations with intelligence quotient and psychomotor development during childhood (Lee et al., 2018).
Applications in Food Preservation and Ripening
- Research on 1-methylcyclopropene (1-MCP) discusses its role in inhibiting ethylene perception and its potential in maintaining the quality of fruits and vegetables, illustrating a broad range of responses across different fruits and hinting at possible benefits and limitations for commercial technology based on 1-MCP (Watkins, 2006).
Health Effects of Phthalate Exposure
- A comprehensive review on di (ethylhexyl) phthalate (DEHP) covered its health impacts, revealing that exposure mainly targeted the reproductive, neurodevelopment, and respiratory systems in humans and experimental studies (Zarean et al., 2016).
Tailoring Viscosity in Nanofluids
- A review focusing on titanium dioxide (TiO2) nanofluids, relevant due to the chemical nature of 1-Ethylhexyl tiglate, detailed the effects of particle concentration and temperature on viscosity, offering insights into the engineering applications of nanofluids (Abdullah et al., 2020).
Mechanism of Action
While the specific mechanism of action for 1-Ethylhexyl tiglate is not provided, it is worth noting that a related compound, tigilanol tiglate, is known to be a protein kinase C (PKC)/C1 domain activator. It is currently being developed as an intralesional agent for the treatment of various (sub)cutaneous malignancies .
Safety and Hazards
properties
IUPAC Name |
octan-3-yl (E)-2-methylbut-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O2/c1-5-8-9-10-12(7-3)15-13(14)11(4)6-2/h6,12H,5,7-10H2,1-4H3/b11-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMBAQNNBRWRROG-IZZDOVSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(CC)OC(=O)C(=CC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC(CC)OC(=O)/C(=C/C)/C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30916382 | |
Record name | Octan-3-yl (2E)-2-methylbut-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30916382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
completely miscible with alcohol and diluted alcohol | |
Record name | 1-Ethylhexyl tiglate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/676/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.879-0.885 | |
Record name | 1-Ethylhexyl tiglate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/676/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
94133-92-3 | |
Record name | 1-Ethylhexyl (2E)-2-methyl-2-butenoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94133-92-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Ethylhexyl tiglate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094133923 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octan-3-yl (2E)-2-methylbut-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30916382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-ethylhexyl 2-methylcrotonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.093.372 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-ETHYLHEXYL TIGLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8V8567YK6H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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